Cas no 1806047-97-1 (3-(Aminomethyl)-6-bromo-2-cyano-4-(difluoromethyl)pyridine)

• Product Name: 3-(Aminomethyl)-6-bromo-2-cyano-4-(difluoromethyl)pyridine
• CAS No: 1806047-97-1
• MF: C₈H₆BrF₂N₃
• MW: 262.0541472435
• CID: 4860224
• Update Time: 2025-10-24

3-(Aminomethyl)-6-bromo-2-cyano-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-6-bromo-2-cyano-4-(difluoromethyl)pyridine

• Inchi： 1S/C8H6BrF2N3/c9-7-1-4(8(10)11)5(2-12)6(3-13)14-7/h1,8H,2,12H2
• InChI Key： FOISNBRWDMQLLQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=C(C(C#N)=N1)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 1.4
• Topological Polar Surface Area: 62.7

Additional information on 3-(Aminomethyl)-6-bromo-2-cyano-4-(difluoromethyl)pyridine

3-(Aminomethyl)-6-bromo-2-cyano-4-(difluoromethyl)pyridine: A Comprehensive Overview

3-(Aminomethyl)-6-bromo-2-cyano-4-(difluoromethyl)pyridine, identified by the CAS number 1806047-97-1, is a complex organic compound with a pyridine ring at its core. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a pyridine ring substituted with an aminoethyl group at position 3, a bromine atom at position 6, a cyano group at position 2, and a difluoromethyl group at position 4. These substituents confer the compound with distinct chemical properties and reactivity.

The synthesis of 3-(Aminomethyl)-6-bromo-2-cyano-4-(difluoromethyl)pyridine involves a series of carefully designed multi-step reactions. Researchers have employed various strategies, including nucleophilic aromatic substitution, electrophilic substitution, and coupling reactions, to construct the pyridine ring and introduce the desired substituents. Recent advancements in catalytic methods and the use of microwave-assisted synthesis have significantly improved the efficiency and yield of these reactions. The compound's stability under different conditions has also been extensively studied, revealing its resistance to thermal degradation and susceptibility to nucleophilic attack at specific positions.

The compound's unique electronic properties make it an attractive candidate for applications in the pharmaceutical industry. The presence of electron-withdrawing groups like cyano and bromine enhances the molecule's ability to participate in hydrogen bonding and π-interactions, which are critical for drug-receptor interactions. Recent studies have explored its potential as a lead compound for developing inhibitors against various enzymes, including kinases and proteases. For instance, researchers have demonstrated that 3-(Aminomethyl)-6-bromo-2-cyano-4-(difluoromethyl)pyridine can modulate the activity of certain kinase enzymes involved in cancer progression.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. Its ability to inhibit plant pathogens and regulate plant growth hormones has been investigated in several studies. The difluoromethyl group contributes to the molecule's lipophilicity, enhancing its bioavailability when applied as a pesticide or herbicide. Furthermore, recent research has focused on optimizing the compound's formulation to improve its stability under environmental conditions and reduce potential toxicity to non-target organisms.

The environmental impact of 3-(Aminomethyl)-6-bromo-2-cyano-4-(difluoromethyl)pyridine is another area of active research. Studies have assessed its biodegradability under aerobic and anaerobic conditions, as well as its potential to accumulate in aquatic ecosystems. Results indicate that while the compound exhibits moderate biodegradability, its persistence in certain environments necessitates careful management during industrial processes.

From a materials science perspective, this compound has been explored as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its functional groups enable strong coordination with metal ions, making it suitable for applications in gas storage, catalysis, and sensing technologies. Recent breakthroughs have utilized this property to develop highly selective sensors for detecting toxic gases like hydrogen sulfide and ammonia.

In conclusion, 3-(Aminomethyl)-6-bromo-2-cyano-4-(diffluromethyl)pyridine, with its unique structural features and versatile functional groups, represents a valuable molecule with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its chemical behavior, environmental fate, and potential uses. As scientific advancements progress, this compound is poised to play an increasingly important role in both academic research and industrial applications.